Cas no 1806067-35-5 (Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1806067-35-5
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4812631
• Update Time: 2025-06-10

Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H8F6N2O3/c1-20-8(19)4-2-5(9(11,12)13)7(18-6(4)3-17)21-10(14,15)16/h2H,3,17H2,1H3
• InChI Key： NDIYTHFEKAGYKJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CN)C(C(=O)OC)=C1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806067-35-5)

Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806067-35-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety and trifluoromethoxy and trifluoromethyl substituents, which enhance its reactivity and potential utility in drug discovery. Researchers are increasingly interested in this molecule due to its structural complexity and potential to serve as a building block for bioactive compounds.

The growing demand for fluorinated pyridine derivatives in modern chemistry has placed compounds like Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate at the forefront of innovation. Fluorinated compounds are known for their ability to improve metabolic stability, bioavailability, and binding affinity in drug candidates. This aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules that can be tailored for specific biological interactions. The presence of both trifluoromethoxy and trifluoromethyl groups in this compound makes it particularly valuable for optimizing pharmacokinetic properties.

In the context of agrochemical development, Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate has garnered attention for its potential role in designing next-generation crop protection agents. The incorporation of fluorine atoms into agrochemicals often enhances their efficacy, environmental stability, and resistance to degradation. As sustainability becomes a key focus in agriculture, this compound could contribute to the development of low-dose, high-efficiency solutions that minimize environmental impact.

From a synthetic chemistry perspective, the CAS No. 1806067-35-5 compound presents intriguing challenges and opportunities. Its multifunctional pyridine core allows for diverse modifications, enabling chemists to explore novel reaction pathways and derivatization strategies. Recent advancements in catalysis and green chemistry have opened new possibilities for the efficient production of such complex molecules, addressing industry concerns about scalability and cost-effectiveness.

The pharmaceutical industry's shift toward small-molecule therapeutics has further highlighted the importance of Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate. With its balanced lipophilicity and potential for hydrogen bonding interactions, this compound could serve as a key intermediate in developing treatments for CNS disorders, inflammatory diseases, or infectious diseases. These applications resonate with current healthcare priorities and the global need for innovative therapeutic options.

Analytical characterization of CAS No. 1806067-35-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring the compound's quality and consistency in research applications. The growing integration of artificial intelligence in chemical analysis may further enhance the understanding and utilization of this molecule, particularly in structure-activity relationship studies.

As regulatory requirements for chemical safety and environmental impact become more stringent, the development and use of Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate must consider these factors. The scientific community is actively investigating biodegradation pathways and ecotoxicological profiles of such compounds to ensure their sustainable application. This aligns with the broader movement toward green pharmaceuticals and eco-friendly agrochemicals.

The commercial availability of CAS No. 1806067-35-5 through specialty chemical suppliers has facilitated its adoption in various research programs. However, researchers often inquire about custom synthesis options, bulk quantities, and derivative libraries based on this scaffold. These market dynamics reflect the compound's growing importance in both academic and industrial settings.

Looking ahead, Methyl 2-(aminomethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate is poised to play a significant role in advancing medicinal chemistry and material science. Its unique structural features and versatile reactivity make it a valuable tool for addressing contemporary challenges in drug discovery and molecular design. As research continues to uncover new applications for this compound, its relevance in scientific innovation is expected to grow substantially.